Cas no 1806383-29-8 (1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one
• CAS No: 1806383-29-8
• MF: C₁₀H₉BrF₂OS
• MW: 295.143667936325
• CID: 4978801
• Update Time: 2025-11-01

1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2OS/c11-5-7(14)4-6-2-1-3-8(9(6)15)10(12)13/h1-3,10,15H,4-5H2
• InChI Key： MWWDWJHYNMQMPX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)F)C=1S)=O

Computed Properties

• Exact Mass: 293.95255 g/mol
• Monoisotopic Mass: 293.95255 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1
• Molecular Weight: 295.15

Additional information on 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one

Research Briefing on 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one (CAS: 1806383-29-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfur-containing compounds, particularly those with difluoromethyl groups, due to their unique reactivity and potential therapeutic applications. Among these, 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one (CAS: 1806383-29-8) has emerged as a promising scaffold for drug discovery. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential applications in medicinal chemistry.

The compound 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one has garnered attention for its structural features, which combine a reactive bromoacetone moiety with a difluoromethyl-substituted thiophenol. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting cysteine proteases and other thiol-dependent enzymes. The presence of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a covalent inhibitor of SARS-CoV-2 main protease (Mpro). The study revealed that the bromoacetone moiety selectively alkylates the catalytic cysteine residue (Cys145) of Mpro, leading to potent inhibition of viral replication. The difluoromethyl group was found to improve the compound's binding affinity and selectivity, underscoring its importance in the design of next-generation antiviral agents.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the synthesis of novel kinase inhibitors. The researchers utilized 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one as a key building block to generate a series of irreversible inhibitors targeting Bruton's tyrosine kinase (BTK). The resulting compounds exhibited enhanced potency and selectivity compared to their non-fluorinated counterparts, highlighting the strategic value of the difluoromethyl group in kinase inhibitor design.

Beyond its applications in antiviral and kinase inhibitor development, this compound has also been investigated for its potential in cancer therapy. A 2022 study in Chemical Communications reported its use in the synthesis of prodrugs that release hydrogen sulfide (H2S) upon activation. H2S has been implicated in modulating oxidative stress and inflammation, making these prodrugs promising candidates for treating conditions such as colorectal cancer and neurodegenerative diseases.

In conclusion, 1-Bromo-3-(3-(difluoromethyl)-2-mercaptophenyl)propan-2-one (CAS: 1806383-29-8) represents a versatile and pharmacologically relevant scaffold with broad applications in medicinal chemistry. Its unique combination of reactivity, stability, and bioactivity positions it as a valuable tool for the development of covalent inhibitors, kinase-targeted therapies, and H2S-releasing prodrugs. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in additional therapeutic areas.